Cas no 54568-11-5 (4,5,6-Trimethylpyrimidin-2-amine)

• Product Name: 4,5,6-Trimethylpyrimidin-2-amine
• CAS No: 54568-11-5
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD08720546
• CID: 1019879
• PubChem ID: 12250862
• Update Time: 2025-05-28

4,5,6-Trimethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,5,6-Trimethylpyrimidin-2-amine
• 2-Pyrimidinamine, 4,5,6-trimethyl- (9CI)
• 2-Amino-4,5,6-trimethylpyrimidin
• 2-amino-4,5,6-trimethylpyrimidine
• 4,5,6-trimethylpyrimidin-2-amine(SALTDATA: FREE)
• 4,5,6-Trimethyl-pyrimidin-2-ylamin
• 4,5,6-trimethylpyrimidin-2-ylamine
• 4,5,6-trimethylpyrimidine-2-ylamine
• 4,5,6-TRIMETHYLPYRIMIDIN-2-AMINE 95%
• SCHEMBL7919954
• (4,5,6-trimethyl-pyrimidin-2-yl)-amine
• DTXSID70482430
• 4,5,6-Trimethylpyrimidin-2-amine, AldrichCPR
• AKOS000503975
• MFCD08720546
• 4,5,6-Trimethyl-2-pyrimidinamin
• CS-0279633
• DA-18515
• 4,5,6-trimethyl-2-pyrimidinamine
• EN300-1462188
• STL067272
• BS-38165
• trimethylpyrimidin-2-amine
• PGKDWIZGAJVLNB-UHFFFAOYSA-N
• 54568-11-5
• SB56629
• 4,5,6-Trimethylpyrimidin-2(1h)-imine

• MDL： MFCD08720546
• Inchi： 1S/C7H11N3/c1-4-5(2)9-7(8)10-6(4)3/h1-3H3,(H2,8,9,10)
• InChI Key： PGKDWIZGAJVLNB-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C)=C(C)C=1C

Computed Properties

• Exact Mass: 137.09500
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 320.3°C at 760 mmHg
• Flash Point: 173.5°C
• Refractive Index: 1.561
• PSA: 51.80000
• LogP: 1.56520

4,5,6-Trimethylpyrimidin-2-amine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4,5,6-Trimethylpyrimidin-2-amine

Recent Advances in the Study of 4,5,6-Trimethylpyrimidin-2-amine (CAS: 54568-11-5) in Chemical Biology and Pharmaceutical Research

4,5,6-Trimethylpyrimidin-2-amine (CAS: 54568-11-5) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its role in modulating biological pathways and as a scaffold for drug development. Recent studies have shed light on its synthesis, biological activity, and potential therapeutic applications, making it a promising candidate for further investigation.

One of the key areas of research involving 4,5,6-Trimethylpyrimidin-2-amine is its role as a building block in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, where it served as a core structure for designing compounds with high selectivity and potency. The study highlighted the compound's ability to interact with specific amino acid residues in the ATP-binding pocket of kinases, thereby inhibiting their activity. This finding opens new avenues for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its role in kinase inhibition, 4,5,6-Trimethylpyrimidin-2-amine has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited significant activity against a range of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that is distinct from many existing antibiotics. This suggests that 4,5,6-Trimethylpyrimidin-2-amine could serve as a lead compound for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another noteworthy application of 4,5,6-Trimethylpyrimidin-2-amine is in the field of agrochemicals. A study published in Pest Management Science (2023) explored its use as a precursor for the synthesis of herbicides and fungicides. The researchers found that derivatives of this compound exhibited strong herbicidal activity against a variety of weeds, with minimal toxicity to non-target organisms. This highlights its potential as an environmentally friendly alternative to conventional agrochemicals, aligning with the growing demand for sustainable agricultural practices.

Despite these promising findings, challenges remain in the optimization of 4,5,6-Trimethylpyrimidin-2-amine for clinical and industrial applications. Issues such as bioavailability, metabolic stability, and scalability of synthesis need to be addressed in future research. However, the compound's versatility and demonstrated biological activity make it a valuable asset in the toolkit of chemical biologists and pharmaceutical researchers. Continued exploration of its properties and applications is likely to yield further breakthroughs in the coming years.

In conclusion, 4,5,6-Trimethylpyrimidin-2-amine (CAS: 54568-11-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial activity, and agrochemical development underscore its potential to address pressing challenges in medicine and agriculture. As research progresses, this compound is poised to play an increasingly important role in the development of novel therapeutics and sustainable solutions.